Cas no 2172169-95-6 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid
• CAS No: 2172169-95-6
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6034641
• PubChem ID: 165564929
• Update Time: 2025-06-13

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid
• EN300-1551035
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]cyclohexyl}acetic acid
• 2172169-95-6

• Inchi： 1S/C28H30N2O5/c1-30(28(18-26(32)33)15-7-2-8-16-28)25(31)14-9-17-29-27(34)35-19-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,24H,2,7-8,15-19H2,1H3,(H,29,34)(H,32,33)
• InChI Key： XITLWMRAHPCMFT-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCCC1)N(C(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid

Comprehensive Analysis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid (CAS No. 2172169-95-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid (CAS No. 2172169-95-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylacetic acid backbone, is widely utilized in peptide synthesis and drug development. Researchers are increasingly focusing on its applications due to its unique properties, such as enhanced stability and selective reactivity, which make it invaluable in modern synthetic chemistry.

The compound’s Fmoc-protected amino group is particularly noteworthy, as it aligns with current trends in green chemistry and sustainable synthesis. With growing concerns about environmental impact, scientists are exploring Fmoc-based derivatives like this one for their ability to reduce waste and improve yield efficiency. Additionally, the incorporation of a N-methylbut-2-ynamido moiety introduces alkyne functionality, which is pivotal for click chemistry applications—a hot topic in materials science and bioconjugation. This dual functionality positions CAS No. 2172169-95-6 as a versatile building block for innovative research.

From a structural perspective, the cyclohexylacetic acid segment contributes to the compound’s conformational rigidity, a feature highly sought after in the design of bioactive molecules. Recent studies highlight its potential in targeting protein-protein interactions (PPIs), a frontier in drug discovery for diseases like cancer and neurodegenerative disorders. The compound’s ability to modulate PPIs while maintaining metabolic stability has sparked interest among pharmaceutical companies, as evidenced by its frequent appearance in patent filings and preclinical studies.

Another area where 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid shines is in the development of peptide-based therapeutics. With the rise of personalized medicine and biologics, this compound’s role in solid-phase peptide synthesis (SPPS) cannot be overstated. Its Fmoc group ensures mild deprotection conditions, preserving the integrity of sensitive peptide chains—a critical factor for high-purity API production. Furthermore, its compatibility with automated synthesizers addresses the industry’s demand for scalability and reproducibility.

Beyond pharmaceuticals, CAS No. 2172169-95-6 is gaining traction in biomaterials engineering. Its alkyne handle enables facile conjugation to azide-functionalized polymers, a strategy employed in hydrogel design for tissue engineering and drug delivery systems. This aligns with the surge in demand for smart biomaterials that respond to physiological stimuli, a trend driven by advancements in regenerative medicine. Researchers are also investigating its use in proteomics, where it serves as a linker for affinity tags in mass spectrometry-based protein analysis.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidocyclohexyl}acetic acid represents a multifaceted tool for cutting-edge research. Its structural complexity and functional diversity cater to pressing needs in drug discovery, biomaterials, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most challenging questions in modern science.